
In-Depth Technical Guide: Molecular Weight of 2-
(4-Bromothiophen-2-yl)acetonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-(4-Bromothiophen-2-

yl)acetonitrile

Cat. No.: B062297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight determination for

the compound 2-(4-Bromothiophen-2-yl)acetonitrile. The information is presented to be a

ready reference for researchers and professionals in the fields of chemistry and drug

development.

Molecular Structure and Composition
The chemical structure of 2-(4-Bromothiophen-2-yl)acetonitrile is based on a thiophene ring,

substituted with a bromo group at the 4-position and an acetonitrile group at the 2-position. The

molecular formula for this compound is C₆H₄BrNS.[1][2][3][4][5]

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The standard atomic weights for the elements present in 2-(4-Bromothiophen-2-
yl)acetonitrile are sourced from the International Union of Pure and Applied Chemistry

(IUPAC).

The calculation is as follows:

Carbon (C): 6 atoms × 12.011 u = 72.066 u[6][7][8]
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Hydrogen (H): 4 atoms × 1.008 u = 4.032 u[9][10][11][12][13]

Bromine (Br): 1 atom × 79.904 u = 79.904 u[14][15][16][17][18]

Nitrogen (N): 1 atom × 14.007 u = 14.007 u[19][20][21][22][23]

Sulfur (S): 1 atom × 32.06 u = 32.06 u[24][25][26][27][28]

Total Molecular Weight = 72.066 + 4.032 + 79.904 + 14.007 + 32.06 = 202.069 u

This value is often rounded for practical applications. Several chemical suppliers list the

molecular weight as 202.07 g/mol or 202.074 g/mol .[1][3][4][5]

Data Presentation: Atomic and Molecular Weights
For clarity and ease of comparison, the atomic and molecular weight data are summarized in

the table below.

Element Symbol Atomic Count
Standard
Atomic Weight
(u)

Total
Contribution
to Molecular
Weight (u)

Carbon C 6 12.011[8] 72.066

Hydrogen H 4 1.008[11] 4.032

Bromine Br 1 79.904[14] 79.904

Nitrogen N 1 14.007[8][22] 14.007

Sulfur S 1 32.06[28] 32.06

Total C₆H₄BrNS 13 202.069

Experimental Protocols
The determination of the molecular weight of a compound like 2-(4-Bromothiophen-2-
yl)acetonitrile is typically confirmed experimentally using mass spectrometry. A detailed,

generalized protocol for such an analysis is provided below.
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Objective: To experimentally determine the molecular weight of 2-(4-Bromothiophen-2-
yl)acetonitrile using mass spectrometry.

Materials:

Sample of 2-(4-Bromothiophen-2-yl)acetonitrile

A suitable solvent (e.g., acetonitrile, methanol)

Mass spectrometer (e.g., LC-MS, GC-MS)

Procedure:

Sample Preparation: A dilute solution of the compound is prepared by dissolving a small

amount in a suitable solvent.

Introduction into the Mass Spectrometer: The sample solution is introduced into the ion

source of the mass spectrometer.

Ionization: The molecules are ionized, for example, by electrospray ionization (ESI) or

electron ionization (EI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by the mass analyzer.

Detection: The detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to

the molecular ion, which provides the experimental molecular weight.

Logical Relationship of Molecular Weight
Calculation
The following diagram illustrates the logical workflow for calculating the molecular weight of 2-
(4-Bromothiophen-2-yl)acetonitrile.
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Constituent Elements Atomic Weights (u)

Calculation

Carbon (C) 12.011

Hydrogen (H) 1.008

Bromine (Br) 79.904

Nitrogen (N) 14.007

Sulfur (S) 32.06

Sum of (Atomic Count * Atomic Weight) Molecular Weight
202.069 u

Molecular Formula
C₆H₄BrNS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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